7-Methylindole
Overview
Description
7-Methylindole is a mildly toxic off-white crystalline organic compound with the chemical formula C9H9N . It is used in the production of agricultural chemicals and pharmaceuticals .
Synthesis Analysis
7-Methylindole can be prepared from 2,6-dimethylformanilide by reaction with potassium ethoxide . It has also been prepared in two steps from 6-dimethylaniline .Molecular Structure Analysis
The molecular formula of 7-Methylindole is C9H9N . The molecular weight is 131.17 g/mol . The InChIKey is KGWPHCDTOLQQEP-UHFFFAOYSA-N .Chemical Reactions Analysis
7-Methylindole is a reactant used in chemical synthesis . It has been used in the synthesis of HIV-1 inhibitors, plant growth inhibitors, and antifungal agents .Physical And Chemical Properties Analysis
7-Methylindole is a white to slightly beige shiny flake . It has a molecular weight of 131.17 g/mol, and its XLogP3 is 2.6 . It has one hydrogen bond donor count .Scientific Research Applications
Preparation of Pharmaceutically Active Pyrrolidine Analogues
7-Methylindole is used as a reactant for the preparation of pharmaceutically active pyrrolidine analogues via Markovnikov addition . This process involves the addition of a hydrogen halide to an alkene in a Markovnikov manner, resulting in the formation of pyrrolidine analogues that have potential pharmaceutical applications .
Tryptophan Dioxygenase Inhibitors
7-Methylindole is used in the synthesis of tryptophan dioxygenase inhibitors . These inhibitors are pyridyl-ethenyl-indoles that have potential as anticancer immunomodulators . By inhibiting tryptophan dioxygenase, these compounds can modulate the immune response against cancer cells .
Plant Growth Inhibitors
7-Methylindole has been used in the synthesis of plant growth inhibitors . These compounds can regulate the growth of plants, making 7-Methylindole valuable in agricultural research and applications .
Antifungal Agents
7-Methylindole is used in the production of antifungal agents . These compounds can inhibit the growth of fungi, providing potential applications in medicine and agriculture .
Sodium-Dependent Glucose Co-transporter 2 (SGLT2) Inhibitors
7-Methylindole is used in the synthesis of Sodium-Dependent Glucose Co-transporter 2 (SGLT2) inhibitors . These inhibitors are used for the management of hyperglycemia in diabetes . By inhibiting SGLT2, these compounds can reduce the reabsorption of glucose in the kidneys, leading to a decrease in blood glucose levels .
HIV-1 Attachment Inhibitors
7-Methylindole is used in the synthesis of inhibitors of HIV-1 attachment . These compounds can prevent the attachment of the HIV-1 virus to host cells, providing a potential strategy for the treatment of HIV .
Friedel-Crafts Alkylation Reactions
7-Methylindole is a reactant for Friedel-Crafts alkylation reactions . This reaction is a method of introducing alkyl groups into aromatic systems, which is a fundamental transformation in organic chemistry .
Reductive Formylation Reactions
7-Methylindole is a reactant for reductive formylation reactions . This reaction involves the reduction of a carbonyl group to a formyl group, which is a useful transformation in the synthesis of various organic compounds .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
7-methyl-1H-indole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N/c1-7-3-2-4-8-5-6-10-9(7)8/h2-6,10H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGWPHCDTOLQQEP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C=CN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60239374 |
Source
|
| Record name | 7-Methylindole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60239374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Very faintly beige fine plates; [Sigma-Aldrich MSDS] |
Source
|
| Record name | 7-Methylindole | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/11314 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Vapor Pressure |
0.00603 [mmHg] |
Source
|
| Record name | 7-Methylindole | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/11314 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
7-Methylindole | |
CAS RN |
933-67-5 |
Source
|
| Record name | 7-Methylindole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=933-67-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Methylindole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000933675 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 7-Methylindole | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=618 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 7-Methylindole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60239374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-methylindole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.064 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 7-METHYLINDOLE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7Z1E6HIT9S | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
ANone: 7-Methylindole can be metabolized to 7-Methyltryptophan. This metabolite inhibits anthranilate synthetase, a key enzyme in the tryptophan biosynthetic pathway. [, , ] This inhibition leads to a decrease in the concentration of endogenous tryptophan, ultimately causing derepression of the tryptophan operon in bacteria like Escherichia coli. [, , ]
ANone: Unlike 5- or 6-Methyltryptophan, research suggests that 7-Methyltryptophan does not function as an active corepressor in the tryptophan operon. []
ANone: Yes, tyrosine can reverse the derepression caused by 7-Methylindole or its precursor, 3-Methylanthranilic acid. This is because tyrosine increases the availability of chorismic acid, which competes with 7-Methyltryptophan for binding to anthranilate synthetase. []
ANone: 7-Methylindole, alongside other indole derivatives, can interfere with the quorum sensing (QS) system of Serratia marcescens. [] This interference leads to the suppression of various virulence factors, including prodigiosin production, biofilm formation, and motility. []
ANone: The molecular formula of 7-Methylindole is C9H9N, and its molecular weight is 131.17 g/mol. []
ANone: While specific spectroscopic data isn't provided in the excerpts, 7-Methylindole, like other indoles, exhibits characteristic UV absorbance and fluorescence properties. Additionally, nuclear quadrupole coupling constants derived from rotational spectroscopy provide insight into the electronic environment around the nitrogen atom. []
ANone: The provided excerpts primarily focus on the biological activity and chemical synthesis of 7-Methylindole. Information about its material compatibility and stability is not discussed in these papers.
ANone: Yes, computational chemistry studies using density functional theory at the ωB97XD/6-311++G(d,p) level have been conducted to calculate the barrier to internal rotation for the methyl group in 7-Methylindole and other methylated indoles. [] These calculations show good agreement with experimentally determined values obtained from high-resolution rotational spectroscopy.
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